Cas no 13629-82-8 (3,3'-dimethylbiphenyl-4-amine)

3,3'-dimethylbiphenyl-4-amine structure
3,3'-dimethylbiphenyl-4-amine structure
Product Name:3,3'-dimethylbiphenyl-4-amine
CAS No:13629-82-8
MF:C14H15N
MW:197.275603532791
CID:1240396
PubChem ID:26151
Update Time:2025-04-20

3,3'-dimethylbiphenyl-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3,3'-dimethylbiphenyl-4-amine
    • [1,1'-biphenyl]-4-amine, 3,3'-dimethyl-
    • 2-methyl-4-(3-methylphenyl)aniline
    • 3,3'-Dimethyl-4-(1,1'-biphenyl)amine
    • AKOS004117143
    • SCHEMBL25261675
    • 3,3'-Dimethyl-4-aminobiphenyl
    • 4-12-00-03330 (Beilstein Handbook Reference)
    • BRN 2831593
    • 3,3'-Dimethyl-4-aminodiphenyl
    • 13629-82-8
    • 3,3'-Dimethyl-4-biphenylamine
    • 3,3/'-Dimethyl-4-(1,1/'-biphenyl)amine
    • 4-BIPHENYLAMINE, 3,3'-DIMETHYL-
    • 4-Amino-3,3'-dimethyl-biphenyl
    • DTXSID90159758
    • Inchi: 1S/C14H15N/c1-10-4-3-5-12(8-10)13-6-7-14(15)11(2)9-13/h3-9H,15H2,1-2H3
    • InChI Key: BVXLFLQATMVEKU-UHFFFAOYSA-N
    • SMILES: NC1=CC=C(C=C1C)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 197.12055
  • Monoisotopic Mass: 197.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.0514 (rough estimate)
  • Boiling Point: 324.39°C (rough estimate)
  • Refractive Index: 1.6050 (estimate)
  • PSA: 26.02
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